Cas no 1807113-43-4 (2-Aminomethyl-4-cyano-3-nitrobenzoic acid)

• Product Name: 2-Aminomethyl-4-cyano-3-nitrobenzoic acid
• CAS No: 1807113-43-4
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• CID: 4946653
• Update Time: 2025-10-29

2-Aminomethyl-4-cyano-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-4-cyano-3-nitrobenzoic acid

• Inchi： 1S/C9H7N3O4/c10-3-5-1-2-6(9(13)14)7(4-11)8(5)12(15)16/h1-2H,4,11H2,(H,13,14)
• InChI Key： GSSJPSKJQPSODD-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C#N)C(=C1CN)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: -2.4
• Topological Polar Surface Area: 133

Additional information on 2-Aminomethyl-4-cyano-3-nitrobenzoic acid

2-Aminomethyl-4-cyano-3-nitrobenzoic acid (CAS No. 1807113-43-4): An Overview of a Versatile Compound in Modern Chemistry

2-Aminomethyl-4-cyano-3-nitrobenzoic acid (CAS No. 1807113-43-4) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound features a benzene ring substituted with an aminomethyl group, a cyano group, and a nitro group, making it a valuable building block for the synthesis of more complex molecules.

The aminomethyl group in 2-Aminomethyl-4-cyano-3-nitrobenzoic acid is particularly noteworthy due to its ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions. This functional group can be readily modified to introduce additional functionalities, enhancing the compound's versatility in synthetic pathways. The cyano group, on the other hand, is known for its high reactivity and ability to undergo reduction to form amine derivatives, which are crucial in the development of bioactive compounds.

The presence of the nitro group in 2-Aminomethyl-4-cyano-3-nitrobenzoic acid adds another layer of complexity to its chemical behavior. Nitro groups are strong electron-withdrawing groups that can significantly influence the electronic properties of the molecule. This property makes 2-Aminomethyl-4-cyano-3-nitrobenzoic acid an excellent candidate for use in the synthesis of dyes, pigments, and other colored materials. Additionally, the nitro group can be reduced to an amino group under appropriate conditions, further expanding the range of possible derivatives.

In the field of pharmaceutical research, 2-Aminomethyl-4-cyano-3-nitrobenzoic acid has shown promise as a starting material for the synthesis of novel drug candidates. Recent studies have explored its potential as an intermediate in the development of anti-inflammatory agents and anticancer drugs. For instance, researchers at the University of California have reported that derivatives of 2-Aminomethyl-4-cyano-3-nitrobenzoic acid exhibit potent anti-inflammatory activity by inhibiting specific enzymes involved in inflammation pathways. Similarly, studies conducted at Harvard University have demonstrated that certain derivatives of this compound can selectively target and inhibit cancer cell growth without affecting normal cells.

Moreover, 2-Aminomethyl-4-cyano-3-nitrobenzoic acid has been investigated for its potential applications in materials science. Its unique combination of functional groups makes it suitable for use in the synthesis of advanced polymers and composites with enhanced mechanical and thermal properties. Researchers at MIT have developed a series of polymers derived from 2-Aminomethyl-4-cyano-3-nitrobenzoic acid that exhibit excellent thermal stability and mechanical strength, making them ideal for use in high-performance applications such as aerospace and automotive industries.

The synthetic chemistry of 2-Aminomethyl-4-cyano-3-nitrobenzoic acid has also been extensively studied. Various methods have been developed to synthesize this compound efficiently and on a large scale. One common approach involves the nitration of 4-cyanobenzoic acid followed by reductive amination to introduce the aminomethyl group. Another method involves the condensation of 4-cyanobenzaldehyde with ammonia followed by nitration. These synthetic routes provide chemists with flexible options to tailor the production process according to specific requirements.

In conclusion, 2-Aminomethyl-4-cyano-3-nitrobenzoic acid (CAS No. 1807113-43-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique combination of functional groups makes it an attractive starting material for the synthesis of bioactive compounds and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.